Cas no 84447-04-1 (D-Mannitol,2,5-anhydro-, 1-(4-methylbenzenesulfonate))

• Product name: D-Mannitol,2,5-anhydro-, 1-(4-methylbenzenesulfonate)
• CAS No: 84447-04-1
• MF: C₁₃H₁₈O₇S
• MW: 318.342823505402
• CID: 724260
• PubChem ID: 192214

D-Mannitol,2,5-anhydro-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• D-Mannitol,2,5-anhydro-, 1-(4-methylbenzenesulfonate)
• 2,5-anhydro-1-O-(4-tolylsulfonyl)mannitol
• 2,5-anhydro-1-O-p-tolylsulfonyl-D-mannitol
• 2,5-anhydro-1-O-tosyl-D-mannitol
• 84447-04-1
• 2,5-Anhydro-1-O-(4-methylbenzene-1-sulfonyl)hexitol
• [(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]methyl 4-methylbenzenesulfonate
• DTXSID901004713
• 2,5-AH-1-Tsm

• Inchi： InChI=1S/C13H18O7S/c1-8-2-4-9(5-3-8)21(17,18)19-7-11-13(16)12(15)10(6-14)20-11/h2-5,10-16H,6-7H2,1H3/t10-,11-,12-,13-/m1/s1
• InChI Key： PKVIFSOBCRKRCY-FDYHWXHSSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OCC2C(C(C(O2)CO)O)O

Computed Properties

• Exact Mass: 318.07700
• Monoisotopic Mass: 318.077324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122
• XLogP3: 0

Experimental Properties

• Density: 1.432
• Boiling Point: 560.9°C at 760 mmHg
• Flash Point: 293°C
• Refractive Index: 1.579
• PSA: 121.67000
• LogP: 0.26260